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Compound of Interest

Compound Name: (Z)-3-Phenyl-2-propen-1-ol

CAS No.: 4510-34-3

Cat. No.: B049474

Get Quote

Executive Summary & Chemical Profile
(Z)-3-Phenyl-2-propen-1-ol (CAS: 4510-34-3), commonly known as cis-cinnamyl alcohol,

presents a specific set of handling challenges distinct from its trans isomer and its parent

compound, allyl alcohol.[1][2] While it lacks the extreme acute toxicity of allyl alcohol (P-listed

waste), it is a potent skin sensitizer and an aquatic toxin.

Effective disposal requires a protocol that prevents environmental release (aquatic toxicity) and

protects personnel from immunological sensitization.
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Parameter Data Operational Implication

CAS Number 4510-34-3
Use for waste manifesting.[1]

[2]

Flash Point ~124°C (Closed Cup)

Combustible (Class IIIB).[1][2]

Not a D001 Ignitable waste

unless mixed with flammables.

GHS Hazards
Skin Sens. 1; Aquatic Chronic

2

Zero-drain disposal policy.

Double-gloving recommended.

[1][2]

Reactivity Allylic Alcohol

Prone to oxidation;

incompatible with strong

oxidizers (chromates,

permanganates).[1][2]

Hazard Identification & Pre-Disposal Assessment
Before initiating disposal, you must validate the waste stream. The primary risks are

immunological (sensitization) and environmental (aquatic).

The "Why" Behind the Protocol
Sensitization Mechanism: As an allylic alcohol, this compound can act as a hapten. It binds

to skin proteins to form immunogenic complexes. Repeated exposure, even to trace

amounts on waste containers, can induce permanent allergic contact dermatitis.

Aquatic Toxicity: The lipophilic nature of the phenyl ring allows bioaccumulation in aquatic

organisms. Standard wastewater treatment plants are not designed to fully degrade this

specific aromatic structure before discharge.

Personal Protective Equipment (PPE) Matrix
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Protection Type Specification Rationale

Hand Protection
Nitrile (Double Layer) or

Laminate

Standard latex is permeable to

organic alcohols.[1][2] Double

gloving prevents breakthrough

during waste transfer.

Respiratory Fume Hood / Local Exhaust

While vapor pressure is low,

heating or aerosolization

requires containment.[1][2]

Eye/Face Chemical Splash Goggles
Risk of irreversible eye

irritation.[1][2][3]

Segregation & Compatibility
CRITICAL SAFETY WARNING: Do not consolidate this waste with Oxidizing Agents. The allylic

hydroxyl group is highly susceptible to oxidation. Mixing (Z)-3-Phenyl-2-propen-1-ol with

strong oxidizers (e.g., Nitric Acid, Chromium Trioxide, Potassium Permanganate) can trigger

rapid, exothermic reactions leading to fire or explosion.[1][2]

Compatible Streams: Alcohols (Ethanol, Methanol), Ketones (Acetone), Non-halogenated

organic solvents.

Incompatible Streams: Acids (Sulfuric, Nitric), Oxidizers, Halogenated solvents (unless

destined for high-temp incineration).

Disposal Workflow & Decision Logic
This protocol uses a "Cradle-to-Grave" approach.[1] The ultimate fate of this molecule must be

thermal destruction (incineration) to break the aromatic ring and preventing environmental

persistence.

Step-by-Step Protocol
Characterization: Determine if the waste is pure substance or a mixture.

pH Check: Ensure the waste stream is neutral (pH 6-8). If acidic, the alcohol may dehydrate

or polymerize exothermically.
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Containerization:

Use Amber Glass or HDPE containers.

Why Amber? The (Z)-isomer is photosensitive and can isomerize to the (E)-form or

degrade. While this doesn't change the disposal method, it prevents pressure buildup from

degradation byproducts.

Labeling:

Must read: "NON-HALOGENATED ORGANIC WASTE".

Add constituent tag: "Contains cis-Cinnamyl Alcohol - SKIN SENSITIZER".[1][2]

Storage: Store in a cool, flammable solvent cabinet until pickup.

Visualized Decision Tree (DOT)
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Waste Generation:
(Z)-3-Phenyl-2-propen-1-ol

Is it mixed with other chemicals?

Pure Substance / Rinse

No

Analyze Mixture Components

Yes

Select Container:
Amber Glass or HDPE

Label: Non-Halogenated Organic
Tag: 'Sensitizer'

Stream: Non-Halogenated Organic Waste
(High BTU Fuel Blending)

Contains Oxidizers?
(Nitric, Peroxides)

Contains Halogens?
(DCM, Chloroform)

Stream: Halogenated Organic Waste
(Requires Specific Incineration)

YesNo

No

STOP: Do Not Mix!
Segregate Immediately

Yes

Click to download full resolution via product page

Figure 1: Logic flow for determining the correct waste stream segregation for cinnamyl alcohol

derivatives.

Emergency Spill Management
In the event of a spill, speed is secondary to contact prevention.

Evacuate & Ventilate: Remove ignition sources.
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PPE Up-Level: Wear double nitrile gloves, lab coat, and goggles. If the spill is large

(>500mL) and heated, use a half-mask respirator with organic vapor cartridges.

Containment: Do not use water (immiscible). Use an inert absorbent:

Vermiculite or Sand (Preferred).

Avoid: Paper towels (high surface area + flammability risk).

Cleanup: Scoop absorbed material into a wide-mouth HDPE jar.

Decontamination: Scrub the surface with a soap/water solution. The alcohol is slightly

soluble in water, but a surfactant (soap) is required to fully emulsify and remove the lipophilic

residue.

Regulatory Compliance (RCRA/EPA)
Unlike Allyl Alcohol (which is P-listed as P005), Cinnamyl Alcohol is not specifically listed under

40 CFR 261.33. However, it is regulated based on its characteristics and mixture rules.

Waste Code Assignment:

Pure/Unused: generally not a hazardous waste by listing, but often classified as D001 (if

flash point <60°C, though cis-cinnamyl alcohol is usually higher, check specific batch

MSDS) or simply regulated as "Non-RCRA Regulated Chemical Waste" that still requires

incineration due to aquatic toxicity.

Mixed with Solvents: If mixed with Acetone/Methanol, use F003. If mixed with Toluene, use

F005.

Disposal Method: Fuel Blending or Incineration.

Prohibited: Sewer discharge (Clean Water Act violation due to aquatic toxicity).

Prohibited: Landfill (leaching risk).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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